The exact mass of the compound (2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester is 434.23293 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
1: Sigfridsson K, Lundqvist R, Ohlson K. Preformulation evaluation of AZD1305, an oxabispidine intended for oral and intravenous treatment. Drug Dev Ind Pharm. 2012 Jan;38(1):19-31. doi: 10.3109/03639045.2011.589452. Epub 2011 Jun 27. PubMed PMID: 21707325.
2: Johnson DM, de Jong MM, Crijns HJ, Carlsson LG, Volders PG. Reduced ventricular proarrhythmic potential of the novel combined ion-channel blocker AZD1305 versus dofetilide in dogs with remodeled hearts. Circ Arrhythm Electrophysiol. 2012 Feb;5(1):201-9. doi: 10.1161/CIRCEP.111.963025. Epub 2011 Nov 11. PubMed PMID: 22080293.
Inquiry Online
* Please note that we will only send quotations to valid professional email addresses.
For inquiries regarding product suitability or assistance with placing orders, please don't hesitate to reach out to our expert technical support team. Alternatively, you can explore our informative guide pages for further assistance.